1-(2-Trifluoromethylbenzoyl)piperazine hydrochloride

• Molecular Formula: C12H14ClF3N2O
• Molecular Weight: 294.70 g/mol
• IUPAC Name: piperazin-1-yl-[2-(trifluoromethyl)phenyl]methanone;hydrochloride
• InChI: InChI=1S/C12H13F3N2O.ClH/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17;/h1-4,16H,5-8H2;1H
• InChI Key: UKBZYQYTGZWCSF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=CC=CC=C2C(F)(F)F.Cl

Description

1-(2-Trifluoromethylbenzoyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C12H14ClF3N2O and its molecular weight is 294.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethereal HCl (30 mL) was added to piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone (5.5 g, 21.40 mmol) and the resulting mixture was stirred at 0° C. for 30 minutes. The ether was then evaporated to afford 5.7 g (91% yield) of piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone hydrochloride.